4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-bromo-N-[3-(4-bromopyrazol-1-yl)propyl]-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H13Br2N5O/c1-17-7-9(13)10(16-17)11(19)14-3-2-4-18-6-8(12)5-15-18/h5-7H,2-4H2,1H3,(H,14,19)
• InChI Key: QRJINAKQIAGZOP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NCCCN2C=C(C=N2)Br)Br
• Molecular Formula: C11H13Br2N5O
• Molecular Weight: 391.06 g/mol

Description

4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide, also known as BPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BPP is a pyrazole derivative that has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. In

Mechanism of Action

The mechanism of action of 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation and pain. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has also been found to inhibit the activity of histone deacetylases (HDACs), proteins that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain by inhibiting the production of prostaglandins. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has also been found to have antifungal activity by inhibiting the growth of fungal cells.

Advantages and Limitations for Lab Experiments

4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has also been extensively studied, and its biological activities have been well characterized. However, there are also limitations to using 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide in lab experiments. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide is a relatively new compound, and its long-term effects on human health are not fully understood. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide is also a complex compound, and its synthesis requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide. One area of research is the development of 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide derivatives with improved biological activities. Another area of research is the investigation of the long-term effects of 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide on human health. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has also been found to have potential applications in the treatment of fungal infections, and further research is needed to explore its antifungal activity. Overall, 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide is a promising compound with significant potential for drug discovery and development.

Scientific Research Applications

4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has been extensively studied for its potential applications in drug discovery and development. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. 4-bromo-N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-3-carboxamide has also been found to have antifungal activity, making it a potential candidate for the treatment of fungal infections.